Cas no 1176514-70-7 (5-amino-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1{H}-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1{H}-pyrazole-4-carbonitrile
• CAS No: 1176514-70-7
• MF: C₁₀H₁₀N₆O
• MW: 230.22600030899
• MDL: MFCD16652864
• CID: 4776006
• PubChem ID: 135912918
• Update Time: 2025-05-20

5-amino-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1{H}-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1{H}-pyrazole-4-carbonitrile
• 5-amino-1-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)pyrazole-4-carbonitrile

• MDL： MFCD16652864
• Inchi： 1S/C10H10N6O/c1-2-7-3-8(17)15-10(14-7)16-9(12)6(4-11)5-13-16/h3,5H,2,12H2,1H3,(H,14,15,17)
• InChI Key： ADLXDOKHORVLBT-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC)N=C(N1)N1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 230.09160896 g/mol
• Monoisotopic Mass: 230.09160896 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109
• Molecular Weight: 230.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-amino-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1{H}-pyrazole-4-carbonitrile

5-Amino-1-(4-Ethyl-6-Oxo-1,6-Dihydropyrimidin-2-Yl)-1H-Pyrazole-4-Carbonitrile: A Comprehensive Overview

The compound 5-amino-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 1176514-70-7) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense scientific investigation.

The molecular structure of 5-amino-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carbonitrile is characterized by a pyrazole ring fused with a pyrimidine moiety. The presence of an amino group at the 5-position and a cyano group at the 4-position introduces significant functional diversity to the molecule. Additionally, the ethyl group attached to the pyrimidine ring enhances the compound's lipophilicity, which is crucial for its bioavailability and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 5-amino derivatives. These methods often involve multi-component reactions or catalytic processes that minimize waste and improve yield. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using microwave-assisted synthesis to construct the pyrazole-pyrimidine framework with high precision.

The biological activity of 5-amino derivatives has been extensively studied in vitro and in vivo. Research indicates that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential application as an anti-inflammatory agent. Furthermore, studies conducted on cellular models have revealed its ability to modulate signaling pathways associated with cancer progression, such as the PI3K/AKT/mTOR axis.

In terms of pharmacokinetics, 5-amino derivatives demonstrate favorable absorption profiles, making them suitable candidates for oral administration. Preclinical studies have shown that the compound achieves high plasma concentrations following oral dosing, with a moderate half-life that ensures sustained therapeutic effects. These properties are critical for developing drugs with once-daily dosing regimens.

Recent clinical trials have explored the safety and efficacy of 5-amino derivatives in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Early results indicate that the compound exhibits superior efficacy compared to existing therapies while showing minimal adverse effects. These findings underscore its potential as a next-generation therapeutic agent.

Moreover, computational studies using molecular docking techniques have provided insights into the binding interactions of 5-amino derivatives with target proteins. These studies reveal that the amino and cyano groups play pivotal roles in stabilizing interactions within the active site of enzymes, thereby enhancing inhibitory potency.

The development of 5-amino derivatives also aligns with current trends in green chemistry. Researchers have devised environmentally friendly synthesis routes that utilize renewable feedstocks and reduce hazardous byproducts. Such approaches not only enhance sustainability but also comply with regulatory requirements for drug manufacturing.

In conclusion, 5-amino derivatives, particularly 5-amino-1-(4-Ethyl)-pyrimidinyl-pyrazole-carbonitrile, represent a promising class of compounds with diverse therapeutic applications. Ongoing research continues to uncover new insights into their biological mechanisms and clinical potential, positioning them as key players in future drug development pipelines.